Cas no 4726-93-6 (Azepane-2,7-dione)

• Product Name: Azepane-2,7-dione
• CAS No: 4726-93-6
• MF: C₆H₉NO₂
• MW: 127.141161680222
• CID: 1517728
• PubChem ID: 20849
• Update Time: 2025-11-01

Azepane-2,7-dione Chemical and Physical Properties

Names and Identifiers

• Azepane-2,7-dione
• 2,7-azepanedione
• 1H-Azepine-2,7-dione, tetrahydro-
• AE-641/30207056
• Hexanimide
• hexahydroazepin-2,7-dione
• BRN 0002944
• 1,4-butanedicarboximide
• Adipinimide
• azaperhydroepine-2,7-dione
• ADIPIMIDE
• 2,7-azepanedione; 1H-Azepine-2,7-dione, tetrahydro-; AE-641/30207056; Hexanimide; hexahydroazepin-2,7-dione; BRN 0002944; 1,4-butanedicarboximide; Adipinimide; azaperhydroepine-2,7-dione; ADIPIMIDE;
• 5-21-09-00578 (Beilstein Handbook Reference)
• DTXSID70197077
• EN300-41707
• SCHEMBL1335950
• 4726-93-6
• azepane-2,7-dione,
• CS-0078657
• AKOS009486522
• DTXCID80119568

• Inchi： 1S/C6H9NO2/c8-5-3-1-2-4-6(9)7-5/h1-4H2,(H,7,8,9)
• InChI Key： OSNDUYDDOHEKEE-UHFFFAOYSA-N
• SMILES： O=C1CCCCC(N1)=O

Computed Properties

• Exact Mass: 127.06337
• Monoisotopic Mass: 127.063329
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 126
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.2
• XLogP3: -0.3

Experimental Properties

• Density: 1.122
• Boiling Point: 295.3°C at 760 mmHg
• Flash Point: 148.8°C
• Refractive Index: 1.464
• PSA: 46.17

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Lactams Caprolactams

Additional information on Azepane-2,7-dione

Comprehensive Overview of Azepane-2,7-dione (CAS No. 4726-93-6): Properties, Applications, and Research Insights

Azepane-2,7-dione (CAS No. 4726-93-6) is a cyclic diketone compound with a seven-membered ring structure, which has garnered significant attention in organic synthesis and pharmaceutical research. Its unique molecular framework, characterized by two carbonyl groups at positions 2 and 7, makes it a versatile intermediate for constructing complex heterocycles and bioactive molecules. The compound is also referred to by synonyms such as 2,7-dioxoazepane or azepanedione, often used in scientific literature and patent filings.

In recent years, the demand for Azepane-2,7-dione derivatives has surged due to their potential applications in drug discovery, particularly in targeting neurological disorders and metabolic diseases. Researchers are actively exploring its role as a precursor for N-heterocyclic scaffolds, which are critical in designing kinase inhibitors and GPCR modulators. This aligns with the growing interest in small molecule therapeutics and fragment-based drug design, topics frequently searched in academic and industrial databases.

The synthesis of Azepane-2,7-dione typically involves ring-closing reactions of linear diacid derivatives or oxidative cleavage of substituted cycloheptanes. Advanced techniques like microwave-assisted synthesis and flow chemistry have been employed to improve yield and sustainability, addressing the pharmaceutical industry's focus on green chemistry and process optimization. These methodologies are often highlighted in SEO-driven content due to their relevance to cost-effective manufacturing.

From a physicochemical perspective, Azepane-2,7-dione exhibits moderate solubility in polar solvents like ethanol and DMSO, which facilitates its use in high-throughput screening assays. Its stability under ambient conditions makes it suitable for long-term storage, a practical advantage for laboratories. Analytical characterization via NMR spectroscopy and mass spectrometry confirms its high purity, a key consideration for researchers seeking reliable building blocks for combinatorial chemistry.

Beyond pharmaceuticals, Azepane-2,7-dione has niche applications in material science, particularly in the development of polymeric photoinitiators and crosslinking agents. Its ability to participate in radical polymerization reactions has been explored for creating biodegradable polymers, a hotspot topic linked to sustainable materials and circular economy initiatives. Such interdisciplinary relevance enhances its visibility in search engine queries across chemistry and engineering domains.

Ongoing studies investigate the compound's potential in catalysis, where its rigid structure serves as a ligand for transition metals. This aligns with trends in asymmetric synthesis and C-H activation, frequently searched by synthetic chemists. Additionally, computational studies using density functional theory (DFT) models predict its reactivity patterns, aiding in the rational design of novel derivatives.

In summary, Azepane-2,7-dione (CAS No. 4726-93-6) represents a multifaceted tool in modern chemistry, bridging drug development, materials innovation, and catalytic research. Its adaptability to emerging technologies like AI-driven molecular design and automated synthesis platforms ensures continued relevance in both academic and industrial settings. For researchers, suppliers, or innovators, understanding its properties and applications is essential for leveraging its full potential.